Cas no 2639443-87-9 (1-{hexahydro-2H-furo3,4-bpyran-2-yl}methanamine hydrochloride, Mixture of diastereomers)

• Product Name: 1-{hexahydro-2H-furo3,4-bpyran-2-yl}methanamine hydrochloride, Mixture of diastereomers
• CAS No: 2639443-87-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD33549984
• CID: 5415847
• PubChem ID: 155971068
• Update Time: 2025-07-21

1-{hexahydro-2H-furo3,4-bpyran-2-yl}methanamine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-{hexahydro-2H-furo[3,4-b]pyran-2-yl}methanami ne hydrochloride
• 1-{hexahydro-2H-furo3,4-bpyran-2-yl}methanamine hydrochloride, Mixture of diastereomers

• MDL： MFCD33549984
• Inchi： 1S/C8H15NO2.ClH/c9-3-7-2-1-6-4-10-5-8(6)11-7;/h6-8H,1-5,9H2;1H
• InChI Key： JBAAUBVTMNGEIN-UHFFFAOYSA-N
• SMILES： C(C1CCC2COCC2O1)N.Cl

Additional information on 1-{hexahydro-2H-furo3,4-bpyran-2-yl}methanamine hydrochloride, Mixture of diastereomers

Comprehensive Overview of 1-{hexahydro-2H-furo[3,4-b]pyran-2-yl}methanamine hydrochloride (CAS No. 2639443-87-9) and Its Applications

The compound 1-{hexahydro-2H-furo[3,4-b]pyran-2-yl}methanamine hydrochloride, with CAS No. 2639443-87-9, is a chemically significant molecule that has garnered attention in pharmaceutical and organic chemistry research. As a mixture of diastereomers, it presents unique stereochemical properties that make it a valuable intermediate in drug discovery and development. The hexahydro-2H-furo[3,4-b]pyran scaffold is particularly notable for its structural versatility, enabling interactions with various biological targets.

In recent years, the demand for chiral amines and heterocyclic compounds has surged, driven by their applications in asymmetric synthesis and medicinal chemistry. Researchers frequently search for terms like "diastereomeric separation techniques" and "fused ring systems in drug design," highlighting the relevance of this compound. The hydrochloride salt form of 1-{hexahydro-2H-furo[3,4-b]pyran-2-yl}methanamine enhances its solubility and stability, making it suitable for formulation studies.

The synthesis of 2639443-87-9 involves multi-step organic transformations, often leveraging catalytic hydrogenation or stereoselective reactions to achieve the desired diastereomeric mixture. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity and stereochemical composition. This aligns with the growing interest in "green chemistry approaches" and "sustainable synthesis" among chemists seeking to minimize environmental impact.

Beyond its synthetic utility, 1-{hexahydro-2H-furo[3,4-b]pyran-2-yl}methanamine hydrochloride has potential applications in neuroscience and GPCR-targeted therapies. Its structural motifs resemble those found in bioactive alkaloids, sparking investigations into its pharmacological properties. Queries like "neuroactive small molecules" and "scaffold hopping in lead optimization" reflect the compound's intersection with cutting-edge research trends.

From a commercial perspective, suppliers and manufacturers emphasize the importance of high-purity intermediates like CAS 2639443-87-9 to support preclinical studies. The compound's regulatory compliance and scalable synthesis are frequently discussed in industry forums, addressing concerns about reproducibility and cost-efficiency. As the pharmaceutical sector evolves, the demand for such specialized building blocks is expected to rise.

In summary, 1-{hexahydro-2H-furo[3,4-b]pyran-2-yl}methanamine hydrochloride exemplifies the synergy between synthetic chemistry and drug development. Its diastereomeric complexity and functional group diversity position it as a promising candidate for further exploration, resonating with contemporary scientific inquiries and industrial needs.